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Compound of Interest

Compound Name: Octafluoropentanol

Cat. No.: B8787678 Get Quote

The safe and compliant disposal of 2,2,3,3,4,4,5,5-Octafluoro-1-pentanol is paramount for

ensuring the safety of laboratory personnel and protecting the environment. This guide

provides a comprehensive, step-by-step plan for the proper management and disposal of

octafluoropentanol waste, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures will help maintain a safe laboratory environment

and ensure compliance with hazardous waste regulations.

Immediate Safety and Hazard Information
Octafluoropentanol is classified as a hazardous substance, and appropriate precautions must

be taken during handling and disposal. It is a combustible liquid that can cause skin and

serious eye irritation, as well as respiratory tract irritation.[1][2] Always consult the Safety Data

Sheet (SDS) for the most detailed information before handling this chemical.

First Aid Measures:

If Inhaled: Move the person to fresh air and ensure they are comfortable for breathing.[1][2] If

symptoms persist, seek medical advice.

If on Skin: Wash the affected area with plenty of soap and water.[1][2] Contaminated clothing

should be removed. If skin irritation occurs, consult a physician.[1]

If in Eyes: Rinse cautiously with water for several minutes. If present, remove contact lenses

and continue rinsing.[1][2]
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If Swallowed: Do not induce vomiting. Rinse the mouth with water and seek immediate

medical assistance.[3]

Quantitative Data Summary
For quick reference, the key hazard classifications and physical properties of

octafluoropentanol are summarized in the table below.

Property Value Reference

GHS Classification

Skin Irritation (Category 2),

Serious Eye Irritation

(Category 2), Specific Target

Organ Toxicity - Single

Exposure (Category 3,

Respiratory tract irritation),

Combustible Liquid

[1][2]

Signal Word Warning [2][3]

Hazard Statements H227, H315, H319, H335 [1][3]

Boiling Point
141 - 142 °C / 285.8 - 287.6 °F

@ 760 mmHg
[2]

Density 1.667 g/cm³ at 25 °C [2]

Flash Point 75 °C / 167 °F [2]

Operational Plan for Octafluoropentanol Disposal
This section outlines the standard operating procedure for the collection, storage, and disposal

of octafluoropentanol waste.

Personal Protective Equipment (PPE)
Before handling octafluoropentanol waste, ensure you are wearing the appropriate PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile).
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Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat is required.

Respiratory Protection: Not typically required if working in a well-ventilated area or a fume

hood.

Waste Segregation and Collection
Proper segregation of chemical waste is crucial to prevent dangerous reactions and ensure

compliant disposal.

Waste Stream: Octafluoropentanol is a halogenated organic solvent. It must be collected in

a designated waste container for halogenated organic waste.[4][5] Do not mix it with non-

halogenated solvents, as this will increase disposal costs and complexity.[4]

Container: Use a compatible, leak-proof container with a secure screw-top cap.[6][7] The

container should be clearly labeled.

Labeling: The waste container must be labeled with the words "Hazardous Waste," the full

chemical name ("2,2,3,3,4,4,5,5-Octafluoro-1-pentanol"), and an indication of the hazards

(e.g., "Irritant," "Combustible").[7]

On-site Storage
Proper storage of hazardous waste is a critical step in maintaining a safe laboratory.

Location: Store the waste container in a designated, well-ventilated satellite accumulation

area within the laboratory.[2]

Secondary Containment: Place the waste container in a secondary containment bin to

prevent the spread of material in case of a leak.[6]

Incompatibles: Keep the waste container away from strong oxidizing agents, open flames,

hot surfaces, and other sources of ignition.[2]

Container Management: Keep the waste container tightly closed except when adding waste.

[1][6] Do not fill the container beyond 90% of its capacity to allow for expansion.[5]
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Disposal Procedure
The final disposal of octafluoropentanol must be handled by a licensed hazardous waste

disposal company.

Scheduling a Pickup: Once the waste container is full, arrange for a pickup with your

institution's Environmental Health and Safety (EHS) office or a contracted waste disposal

service.

Documentation: Ensure all necessary paperwork is completed as required by your institution

and local regulations.

Regulatory Compliance: The disposal of this material and its container must be in

accordance with local, regional, national, and international regulations.[1] It is the

responsibility of the waste generator to ensure compliance from "cradle to grave."[4]

Important Note: Never dispose of octafluoropentanol down the drain.[1][4] This is strictly

prohibited and can lead to environmental damage and regulatory penalties.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of

octafluoropentanol.

Step 1: Preparation Step 2: Waste Collection Step 3: Temporary Storage Step 4: Final Disposal

Wear Appropriate PPE
Segregate as

Halogenated Waste
Use Labeled, Compatible

Container
Store in Designated Area

with Secondary Containment
Arrange Pickup via
EHS/Waste Vendor

Dispose at Approved
Hazardous Waste Facility

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of octafluoropentanol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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